Cas no 157252-24-9 (methyl 4-aminonaphthalene-1-carboxylate)

• Product Name: methyl 4-aminonaphthalene-1-carboxylate
• CAS No: 157252-24-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD09965916
• CID: 107722
• PubChem ID: 10821944
• Update Time: 2025-11-02

methyl 4-aminonaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 4-amino-, methyl ester
• 1-AMINONAPHTHALENE-4-CARBOXYLIC ACID METHYL ESTER
• 1-Naphthalenecarboxylicacid,4-amino-,methylester(9CI)
• methyl4-aminonaphthalene-1-carboxylate
• 4-Amino-naphthalene-1-carboxylic acid methyl ester
• AC4543
• MFCD09965916
• methyl4-amino-1-naphthoate
• methyl 4-amino-1-naphthalenecarboxylate
• 157252-24-9
• methyl 4-amino-1-naphthoate
• SCHEMBL4685498
• 1-Naphthalenecarboxylic acid, 4-amino-, methyl ester
• EN300-321288
• METHYL 4-AMINONAPHTHALENE-1-CARBOXYLATE
• SB78053
• 1-NaphthalenecarboxyLIC ACID,4-amino-,methyl ester
• AKOS024462686
• LBYWWJUIABXSBG-UHFFFAOYSA-N
• 4-Amino-1-naphthalenecarboxylic acid methyl ester
• CS-0216017
• SY219378
• DB-334846
• methyl 4-aminonaphthalene-1-carboxylate

• MDL： MFCD09965916
• Inchi： 1S/C12H11NO2/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-7H,13H2,1H3
• InChI Key： LBYWWJUIABXSBG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.78980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 4-aminonaphthalene-1-carboxylate

Methyl 4-Aminonaphthalene-1-Carboxylate (CAS No. 157252-24-9): Properties, Applications, and Market Insights

Methyl 4-aminonaphthalene-1-carboxylate (CAS No. 157252-24-9) is an organic compound with significant potential in various industrial and research applications. This compound, belonging to the naphthalene derivative family, is characterized by its unique chemical structure, combining an amino group and a carboxylate ester functionality. Its molecular formula is C₁₂H₁₁NO₂, and it is widely recognized for its role in synthetic chemistry and material science.

The methyl 4-aminonaphthalene-1-carboxylate structure features a naphthalene ring substituted with an amino group at the 4-position and a methyl ester at the 1-position. This configuration imparts specific reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its use in the development of fluorescent dyes, pharmaceutical intermediates, and advanced materials. The compound's solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) enhances its versatility in laboratory settings.

One of the most notable applications of methyl 4-aminonaphthalene-1-carboxylate is in the field of fluorescent probes and sensors. Due to its aromatic structure and electron-donating amino group, it exhibits strong fluorescence properties, making it suitable for detecting metal ions or biomolecules. This aligns with current trends in environmental monitoring and biomedical research, where sensitive and selective detection methods are in high demand.

In the pharmaceutical industry, 157252-24-9 serves as a key building block for synthesizing more complex molecules. Its derivatives have been investigated for potential bioactivity, including antimicrobial and anti-inflammatory properties. With the growing interest in drug discovery and development, this compound has garnered attention for its role in creating novel therapeutic agents. Recent studies highlight its utility in designing inhibitors for specific enzymes, which could lead to breakthroughs in treating various diseases.

The market for methyl 4-aminonaphthalene-1-carboxylate is influenced by advancements in green chemistry and sustainable synthesis methods. Companies are increasingly focusing on eco-friendly production processes to minimize environmental impact. This trend resonates with global efforts to reduce hazardous waste and promote cleaner industrial practices. As a result, suppliers of 157252-24-9 are adopting greener solvents and catalytic systems to meet regulatory standards and consumer expectations.

From a technical perspective, handling methyl 4-aminonaphthalene-1-carboxylate requires standard laboratory precautions. While it is not classified as highly hazardous, proper storage in a cool, dry place away from strong oxidizing agents is recommended to maintain its stability. Researchers often seek detailed safety data sheets (SDS) and analytical certificates to ensure product quality and compliance with safety protocols.

In summary, methyl 4-aminonaphthalene-1-carboxylate (CAS No. 157252-24-9) is a multifaceted compound with broad applications in research and industry. Its significance in fluorescent materials, pharmaceutical intermediates, and sustainable chemistry underscores its relevance in modern scientific endeavors. As innovation continues to drive demand for specialized chemicals, this compound is poised to play a pivotal role in emerging technologies and discoveries.